Cas no 61712-09-2 (2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)-
• CAS No: 61712-09-2
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 468975
• Update Time: 2024-01-30

2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)-
• ethyl 3-(4-fluorophenyl)-2-methylbut-2-enoate
• 2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C13H15FO2/c1-4-16-13(15)10(3)9(2)11-5-7-12(14)8-6-11/h5-8H,4H2,1-3H3/b10-9+
• InChI Key： GJFQSPGGVGMVGM-MDZDMXLPSA-N
• SMILES： C(OCC)(=O)/C(/C)=C(/C1=CC=C(F)C=C1)\C

Computed Properties

• Exact Mass: 222.10565

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 280.3±15.0 °C(Predicted)
• PSA: 26.3